Cas no 1235-21-8 (Acetonyl(triphenyl)phosphonium Chloride)

• Product Name: Acetonyl(triphenyl)phosphonium Chloride
• CAS No: 1235-21-8
• MF: C₂₁H₂₀ClOP
• MW: 354.809665679932
• MDL: MFCD00011813
• CID: 41110
• PubChem ID: 87562765
• Update Time: 2025-04-18

Acetonyl(triphenyl)phosphonium Chloride Chemical and Physical Properties

Names and Identifiers

• Acetonyltriphenylphosphonium chloride
• 2-Oxopropyltriphenylphosphonium chloride
• 2-oxopropyl(triphenyl)phosphanium,chloride
• Phosphonium, (2-oxopropyl)triphenyl-, chloride
• Acetonyl triphenylphosphonium chloride
• WLN: 1V1PR&R&R &G
• acetonyl(triphenyl)phosphonium chloride
• J-004949
• NS00044903
• ghl.PD_Mitscher_leg0.307
• UNII-5WP8HJ7H8U
• AKOS015904016
• NSC-6741
• CS-W011845
• EINECS 214-974-1
• D88412
• A1305
• (2-Oxopropyl)(triphenyl)phosphanium chloride
• 5WP8HJ7H8U
• SCHEMBL1251194
• DTXSID50924520
• NSC 6741
• Phosphonium, acetonyltriphenyl-, chloride
• Phosphonium, (2-oxopropyl)triphenyl-, chloride (1:1)
• SY048587
• FT-0621809
• A805112
• 1235-21-8
• 2-oxopropyl(triphenyl)phosphanium;chloride
• (2-oxopropyl)triphenylphosphonium chloride
• XAMZZEBAJZJERT-UHFFFAOYSA-M
• MFCD00011813
• DB-041734
• (2-oxopropyl)triphenylphosphanium chloride
• Acetonyl(triphenyl)phosphonium Chloride

• MDL： MFCD00011813
• Inchi： 1S/C21H20OP.ClH/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17H2,1H3;1H/q+1;/p-1
• InChI Key： XAMZZEBAJZJERT-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 354.09400
• Monoisotopic Mass: 354.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White to light gray crystalline powder
• Density: 0.9960
• Melting Point: 243-245 ºC
• Boiling Point: 233°C
• Flash Point: No data available
• Solubility: Soluble in hot water.
• Water Partition Coefficient: Soluble in hot water.
• PSA: 30.66000
• LogP: 0.57350
• Vapor Pressure: No data available
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Acetonyl(triphenyl)phosphonium Chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：TA1841000
• Hazardous Material Identification：
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives